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Compound of Interest

Compound Name:
3-Hydroxy-5-

methoxybenzaldehyde-d3

Cat. No.: B1153120

Get Quote

Technical Whitepaper: Handling, Safety, and Analytical Application of 3-Hydroxy-5-
methoxybenzaldehyde-d3

Part 1: Compound Identity & Molecular Architecture
3-Hydroxy-5-methoxybenzaldehyde-d3 is a stable isotope-labeled derivative of 3-hydroxy-5-

methoxybenzaldehyde. It serves as a critical internal standard in the quantitative analysis of

phenolic aldehydes, particularly in metabolic profiling of alkylresorcinols and polyphenol

degradation pathways. Unlike its common isomers (Vanillin and Isovanillin), this 3,5-substitution

pattern represents a unique metabolic signature often associated with specific dietary

biomarkers or synthetic intermediates.
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Property Detail

Chemical Name 3-Hydroxy-5-(methoxy-d3)-benzaldehyde

Parent CAS 57179-35-8 (Unlabeled)

Labeled CAS N/A (Treat as Labeled Analog of 57179-35-8)

Molecular Formula

Molecular Weight ~155.17 g/mol (vs. 152.15 g/mol unlabeled)

Isotopic Purity 99% Deuterium enrichment

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in Methanol, DMSO, Ethyl Acetate;

slightly soluble in water.[1][2][3][4]

Part 2: Hazard Identification & Toxicology (GHS
Standards)
Note: Toxicological data is extrapolated from the non-labeled parent compound (3-Hydroxy-5-

methoxybenzaldehyde). Deuterium substitution does not significantly alter acute toxicity profiles

but may affect metabolic clearance rates.

Signal Word:WARNING

Hazard Statements (H-Codes)
H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3][5][6][7]

H319: Causes serious eye irritation.[3][5][6][7]

H335: May cause respiratory irritation.[3][5][6][7]

Precautionary Statements (P-Codes)
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][6][7]

P280: Wear protective gloves/eye protection/face protection.[5][6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[6][7]

Remove contact lenses, if present and easy to do.[5][6][7] Continue rinsing.[6][7]

P337 + P313: If eye irritation persists: Get medical advice/attention.

Emergency Response Logic
The following decision tree outlines the immediate response protocols for exposure incidents.

Exposure Incident

Identify Route

Eye Contact Skin Contact Inhalation

Rinse 15 min
(Lift Eyelids)

Wash with Soap/Water
Remove Clothing

Move to Fresh Air
Support Breathing

Seek Medical Attention
(Show SDS)

Click to download full resolution via product page

Figure 1: Immediate response protocol for exposure to 3-Hydroxy-5-methoxybenzaldehyde-
d3.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA12866&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24811~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:15:58~~2-Hydroxy-5-iodo-3-methoxybenzaldehyde~~
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12866&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24811~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:15:58~~2-Hydroxy-5-iodo-3-methoxybenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24811~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:15:58~~2-Hydroxy-5-iodo-3-methoxybenzaldehyde~~
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12866&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24811~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:15:58~~2-Hydroxy-5-iodo-3-methoxybenzaldehyde~~
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24811~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:15:58~~2-Hydroxy-5-iodo-3-methoxybenzaldehyde~~
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.benchchem.com/product/b1153120/docs?utm_src=pdf-body-img#3-hydroxy-5-methoxybenzaldehyde-d3-safety-data-sheet
https://www.benchchem.com/product/b1153120/docs?utm_src=pdf-body#3-hydroxy-5-methoxybenzaldehyde-d3-safety-data-sheet
https://www.benchchem.com/product/b1153120/docs?utm_src=pdf-body#3-hydroxy-5-methoxybenzaldehyde-d3-safety-data-sheet
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24811~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:15:58~~2-Hydroxy-5-iodo-3-methoxybenzaldehyde~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1153120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 3: Technical Handling & Stability
To maintain isotopic integrity and prevent chemical degradation (oxidation of the aldehyde

group), strict handling protocols are required.

Storage Environment:

Temperature: Store at -20°C.

Atmosphere: Hygroscopic and air-sensitive. Store under Argon or Nitrogen atmosphere.[8]

Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation.

Solubility & Stock Preparation:

Primary Stock: Dissolve in LC-MS grade Methanol or DMSO to a concentration of 1-10

mg/mL.

Sonication: Brief sonication (30 seconds) may be required to ensure complete dissolution.

Stability: Stock solutions in methanol are stable for 1 month at -20°C. Avoid repeated

freeze-thaw cycles; aliquot into single-use vials.

Part 4: Analytical Application (LC-MS/MS)
This section details the use of 3-Hydroxy-5-methoxybenzaldehyde-d3 as an Internal

Standard (IS). The d3-labeling (typically on the methoxy group) provides a mass shift of +3 Da,

allowing for co-elution with the analyte while being spectrally distinct.

Rationale for Isomer Differentiation
In biological matrices, this compound must be distinguished from its isomers:

Vanillin: 4-Hydroxy-3-methoxybenzaldehyde[1][9]

Isovanillin: 3-Hydroxy-4-methoxybenzaldehyde[5]

3-Hydroxy-5-methoxybenzaldehyde: (Target Analyte)
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The d3-IS corrects for matrix effects (ion suppression/enhancement) and recovery losses

during extraction.

Experimental Workflow: Quantitative Profiling

Biological Sample
(Plasma/Urine)

Spike IS
(3-OH-5-OMe-Benz-d3)

 10 µL Stock LLE / SPE
Extraction

 Equilibrate Evaporate & 
Reconstitute (MeOH)

LC-MS/MS Analysis
(MRM Mode)

Quantification
(Ratio Analyte/IS)

Click to download full resolution via product page

Figure 2: Analytical workflow for using 3-Hydroxy-5-methoxybenzaldehyde-d3 as an Internal

Standard.

Mass Spectrometry Parameters (Guideline)
Ionization: ESI Negative Mode (Phenolic protons ionize well in negative mode).

Precursor Ion (Q1):

Analyte: m/z 151.0 [M-H]⁻

IS (d3): m/z 154.0 [M-H]⁻

Product Ions (Q3):

Common fragmentation involves loss of methyl radical (

/

) or CO.

Note: Verify transitions experimentally. The d3-methyl loss would result in a fragment mass

convergence with the unlabeled form if the label is lost, so careful transition selection is

necessary (e.g., look for CO loss retaining the d3-methoxy).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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